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Introduction

NBQX (2,3-dihydroxy-6-nitro-7-sulfamoyl-benzo[flquinoxaline) is a potent and selective
competitive antagonist of a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and
kainate receptors. Due to its ability to block excitatory neurotransmission mediated by these
receptors, NBQX is a valuable tool in neuroscience research to investigate the roles of AMPA
and kainate receptors in various physiological and pathological processes.
Intracerebroventricular (ICV) injection is a powerful technique that allows for the direct
administration of NBQX into the central nervous system (CNS), bypassing the blood-brain
barrier and enabling the study of its central effects.[1] These application notes provide a
detailed protocol for the ICV injection of NBQX in rodent models, along with relevant data and
visualizations to guide researchers in their experimental design.

Data Presentation
NBQX Properties and Efficacy
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Property

Value Reference(s)

Mechanism of Action

Competitive antagonist of

AMPA and kainate receptors

ICso for AMPA Receptors 0.15 pM
ICso for Kainate Receptors 4.8 uM
Form for In Vivo Aqueous o
] NBQX disodium salt [2]
Solutions
Solubility of Disodium Salt in
Up to 50 mM

Water

Reported Dosages of NBQX (Various Administration

Routes)
. Administration Observed
Animal Model Dosage Range Reference(s)
Route Effects
Intraperitoneal Anticonvulsant
Rat ) 10 - 40 mg/kg [3]
(i.p.) effects
Intraperitoneal Reduced alcohol
Mouse ] 3 - 30 mg/kg ) [4]
(i.p.) consumption
) Neuroprotection
Rat Intravenous (i.v.) 30 mg/kg ] ) ] [5]
in focal ischemia
Blockade of
Intracerebral
Mouse ) 22 mM AMPA receptors
Infusion

in the striatum

Experimental Protocols
Preparation of NBQX for Intracerebroventricular

Injection

Materials:
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o NBQX disodium salt (powder)

o Sterile, pyrogen-free vehicle:

o 0.9% sterile saline

o Atrtificial cerebrospinal fluid (aCSF)

 Sterile microcentrifuge tubes

e \ortex mixer

» Ultrasonic bath (optional, for enhancing dissolution)

 Sterile filters (0.22 pm)

e Hamilton syringes

Procedure:

o Choose the appropriate form: Use NBQX disodium salt for aqueous solutions suitable for in
Vivo injections.[2]

o Determine the desired concentration: Based on literature and experimental goals, calculate
the required mass of NBQX disodium salt. A concentration of 22 mM has been used for
direct brain infusion in mice.

¢ Reconstitution:

[¢]

Aseptically weigh the required amount of NBQX disodium salt powder.

[¢]

Transfer the powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile saline or aCSF to the tube.

[e]

o

Gently vortex the solution to dissolve the powder. If needed, use an ultrasonic bath to aid
dissolution.[6]
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« Sterilization: Filter the reconstituted NBQX solution through a 0.22 um sterile filter into a new
sterile tube to ensure sterility before injection.

o Storage: Prepare fresh solutions on the day of the experiment. If short-term storage is
necessary, store at 4°C for no longer than 24 hours. For longer-term storage of stock
solutions, consult the manufacturer's recommendations, which may include storage at -20°C
or -80°C.[6]

Stereotaxic Intracerebroventricular Injection Protocol
(Rodent Model)

This protocol outlines the procedure for a single, acute ICV injection. For chronic studies,
surgical implantation of a guide cannula is required.

Materials:

Anesthesia (e.g., isoflurane, ketamine/xylazine cocktail)
 Stereotaxic apparatus

e Heating pad to maintain body temperature

e Surgical tools (scalpel, forceps, drill, etc.)

e Hamilton syringe with a 30-gauge needle

¢ Disinfectants (e.g., 70% ethanol, Betadine)

e Ophthalmic ointment

e Suturing material or tissue adhesive

e Bone wax

Procedure:

e Animal Preparation and Anesthesia:
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o Anesthetize the animal using an appropriate anesthetic agent and dosage. Confirm the
depth of anesthesia by checking for the absence of a pedal withdrawal reflex.

o Shave the fur from the scalp and place the animal in the stereotaxic apparatus, ensuring
the head is level.

o Apply ophthalmic ointment to the eyes to prevent drying.

o Maintain the animal's body temperature using a heating pad.

e Surgical Procedure:

o Disinfect the surgical area with an antiseptic solution.

o Make a midline incision on the scalp to expose the skull.

o Clear the skull surface of any connective tissue.

o Identify and expose the bregma, the junction of the sagittal and coronal sutures.
e Dirilling:

o Using the stereotaxic coordinates for the lateral ventricle (relative to bregma), mark the
injection site.

» Typical coordinates for Mouse: Anteroposterior (AP): -0.3 mm to -0.5 mm; Mediolateral
(ML): £1.0 mm.

» Typical coordinates for Rat: Anteroposterior (AP): -0.8 mm to -0.9 mm; Mediolateral
(ML): £1.5 mm.

o Carefully drill a small hole through the skull at the marked coordinates, avoiding damage
to the underlying dura mater.

e Intracerebroventricular Injection:

o Lower the Hamilton syringe needle through the drilled hole to the desired depth to target
the lateral ventricle.
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» Typical coordinates for Mouse: Dorsoventral (DV): -3.0 mm from the skull surface.

» Typical coordinates for Rat: Dorsoventral (DV): -3.5 to -4.0 mm from the skull surface.

o Infuse the prepared NBQX solution at a slow and controlled rate (e.g., 0.5-1.0 uL/min) to
prevent a rapid increase in intracranial pressure. The typical injection volume is 1-5 pL for
rats and 0.5-2 pL for mice.

o After the injection is complete, leave the needle in place for an additional 5 minutes to
allow for diffusion and to minimize backflow upon withdrawal.

o Slowly withdraw the needle.

o Post-operative Care:
o Seal the burr hole with bone wax.
o Suture the scalp incision or close it with tissue adhesive.
o Administer analgesics as per institutional guidelines.

o Place the animal in a clean, warm cage and monitor it closely until it has fully recovered
from anesthesia.

o Provide easily accessible food and water.

Visualizations
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Caption: Experimental workflow for intracerebroventricular injection of NBQX.
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Caption: Signaling pathway showing NBQX antagonism at the AMPA/kainate receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7680405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680405/
https://www.medchemexpress.com/NBQX.html
https://www.medchemexpress.com/nbqx-disodium.html
https://www.benchchem.com/product/b1676998#intracerebroventricular-injection-protocol-for-nbqx
https://www.benchchem.com/product/b1676998#intracerebroventricular-injection-protocol-for-nbqx
https://www.benchchem.com/product/b1676998#intracerebroventricular-injection-protocol-for-nbqx
https://www.benchchem.com/product/b1676998#intracerebroventricular-injection-protocol-for-nbqx
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

